Cas no 1594953-87-3 (N-(cyclopropylmethyl)-2-fluoro-6-methylaniline)

• Product Name: N-(cyclopropylmethyl)-2-fluoro-6-methylaniline
• CAS No: 1594953-87-3
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5210264
• PubChem ID: 75525454
• Update Time: 2025-10-24

N-(cyclopropylmethyl)-2-fluoro-6-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(cyclopropylmethyl)-2-fluoro-6-methyl-
• N-(cyclopropylmethyl)-2-fluoro-6-methylaniline

• Inchi： 1S/C11H14FN/c1-8-3-2-4-10(12)11(8)13-7-9-5-6-9/h2-4,9,13H,5-7H2,1H3
• InChI Key： IUBULFTYOSISOJ-UHFFFAOYSA-N
• SMILES： C1(NCC2CC2)=C(C)C=CC=C1F

Additional information on N-(cyclopropylmethyl)-2-fluoro-6-methylaniline

Recent Advances in the Study of N-(cyclopropylmethyl)-2-fluoro-6-methylaniline (CAS: 1594953-87-3)

N-(cyclopropylmethyl)-2-fluoro-6-methylaniline (CAS: 1594953-87-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug discovery, particularly as a key intermediate or active moiety in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

The compound's unique structural features, including the cyclopropylmethyl group and the fluorine substitution, have been explored for their role in enhancing metabolic stability and binding affinity to target proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-(cyclopropylmethyl)-2-fluoro-6-methylaniline exhibit promising activity against a range of kinase targets, suggesting its utility in the development of kinase inhibitors for cancer therapy.

Further investigations into the pharmacokinetic properties of N-(cyclopropylmethyl)-2-fluoro-6-methylaniline have revealed favorable absorption and distribution profiles, making it a viable candidate for further optimization. In vitro studies have shown that the compound exhibits moderate plasma protein binding and good permeability across biological membranes, which are critical factors for oral bioavailability.

Recent synthetic methodologies have also been developed to improve the efficiency and scalability of N-(cyclopropylmethyl)-2-fluoro-6-methylaniline production. A novel catalytic process reported in Organic Letters (2024) enables the selective introduction of the cyclopropylmethyl group under mild conditions, reducing the need for hazardous reagents and improving overall yield.

In the context of drug discovery, N-(cyclopropylmethyl)-2-fluoro-6-methylaniline has been incorporated into several lead compounds targeting inflammatory and neurodegenerative diseases. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in neuroinflammation, with potential applications in Alzheimer's disease and multiple sclerosis.

Despite these promising developments, challenges remain in the optimization of N-(cyclopropylmethyl)-2-fluoro-6-methylaniline-based therapeutics. Current research efforts are focused on addressing issues related to selectivity and off-target effects, as well as improving the compound's metabolic stability in vivo. Collaborative initiatives between academic and industrial researchers are underway to accelerate the translation of these findings into clinical applications.

In conclusion, N-(cyclopropylmethyl)-2-fluoro-6-methylaniline (CAS: 1594953-87-3) represents a versatile scaffold with significant potential in pharmaceutical development. Ongoing research continues to uncover new applications and optimization strategies for this compound, positioning it as a valuable tool in the pursuit of novel therapeutic agents.